Cas no 110544-77-9 (6-Azidohexanoic acid Methyl ester)

• Product Name: 6-Azidohexanoic acid Methyl ester
• CAS No: 110544-77-9
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 2449777
• PubChem ID: 11446587
• Update Time: 2025-04-21

6-Azidohexanoic acid Methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Azidohexanoic acid Methyl ester
• methyl 6-azidohexanoate
• F78825
• FHRVYLAQXXKHAN-UHFFFAOYSA-N
• methyl 6-azido-hexanoate
• SCHEMBL14328137
• 110544-77-9

• Inchi： 1S/C7H13N3O2/c1-12-7(11)5-3-2-4-6-9-10-8/h2-6H2,1H3
• InChI Key： FHRVYLAQXXKHAN-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 171.100776666Da
• Monoisotopic Mass: 171.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters